77-06-5

Gibberellic Acid（GA3）

In Stock

• CAS RN:
• 77-06-5

• Formula:
• C19H22O6

• InChI:
• InChI=1S/C19H22O6/c1-9-7-17-8-18(9,24)5-3-10(17)19-6-4-11(20)16(2,15(23)25-19)13(19)12(17)14(21)22/h4,6,10-13,20,24H,1,3,5,7-8H2,2H3,(H,21,22)

• InChIKey:
• IXORZMNAPKEEDV-OBDJNFEBSA-N

• What exactly is Gibberellic acid?

  Gibberellic acid (also known as gibberellin A3, GA, and GA3) is a hormone in both plants and fungi. Its chemical formula is C19H22O6. Gibberellic acid is a tetracyclic diterpenoid compound synthesized by the terpenoid pathway in chloroplasts, cytoplasm, plastid, and endoplasmic reticulum.

  Gibberellic acid is an exogenous plant growth regulator. Once cleaned, it's ethereal to pale yellow solid. Plants in their natural state produce large quantities of GA3.

  The biological roles of Gibberellic acid

  Gibberellic acid is a factor in the decomposition of plants. It can also help plants grow when used in small quantities, but plants become resistant to it over time. GA stimulates the germinating seeds' cells to make mRNA molecules that encode for hydrolytic enzymes. Gibberellic acid is ...

7-tert-Butoxybicyclo(2.2.1)hepta-2,5-diene

In Stock

• CAS RN:
• 877-06-5

• Formula:
• C11H16O

• InChI:
• InChI=1S/C11H16O/c1-11(2,3)12-10-8-4-5-9(10)7-6-8/h4-10H,1-3H3

• InChIKey:
• PTTSCAGWOHYHDN-UHFFFAOYSA-N

• 7-tert-Butoxybicyclo(2.2.1)hepta-2,5-diene is a useful research compound. Its molecular formula is C11H16O and its molecular weight is 164.24 g/mol. The purity is usually 95%.

1-(((Benzyloxy)carbonyl)amino)cyclopropanecarboxylic acid

In Stock

• CAS RN:
• 84677-06-5

• Formula:
• C12H13NO4

• InChI:
• InChI=1S/C12H13NO4/c14-10(15)12(6-7-12)13-11(16)17-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,13,16)(H,14,15)

• InChIKey:
• KHINKCGJKZSHAJ-UHFFFAOYSA-N

• 1-(((Benzyloxy)carbonyl)amino)cyclopropanecarboxylic acid, also known as 1-(((Benzyloxy)carbonyl)amino)cyclopropanecarboxylic acid, is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.

Lorapride

• CAS RN:
• 68677-06-5

• Formula:
• C14H22ClN3O3S

• InChI:
• InChI=1S/C14H22ClN3O3S/c1-3-18-6-4-5-10(18)9-17-22(19,20)14-7-11(15)12(16)8-13(14)21-2/h7-8,10,17H,3-6,9,16H2,1-2H3

• InChIKey:
• YSWVLPFCGJOQQA-UHFFFAOYSA-N

• Lorapride is an antiulcer drug.

3-(isocyanatomethyl)-1,2-oxazole

In Stock

• CAS RN:
• 204277-06-5

• Formula:
• C5H4N2O2

• 3-(isocyanatomethyl)-1,2-oxazole is a useful research compound. Its molecular formula is C5H4N2O2 and its molecular weight is 124.1. The purity is usually 95%.

4-Methoxy-2-(pyridin-3-yl)butanoic acid

In Stock

• CAS RN:
• 885277-06-5

• Formula:
• C10H13NO3

• InChI:
• InChI=1S/C10H13NO3/c1-14-6-4-9(10(12)13)8-3-2-5-11-7-8/h2-3,5,7,9H,4,6H2,1H3,(H,12,13)

• InChIKey:
• PWPICIOUOYYYHG-UHFFFAOYSA-N

• 4-Methoxy-2-(pyridin-3-yl)butanoic acid is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.

2-chloro-N-(2-methoxyphenyl)-N-(2,2,2-trifluoroethyl)acetamide

Usually In Stock

• CAS RN:
• 877977-06-5

• Formula:
• C11H11ClF3NO2

• InChI:
• InChI=1S/C11H11ClF3NO2/c1-18-9-5-3-2-4-8(9)16(10(17)6-12)7-11(13,14)15/h2-5H,6-7H2,1H3

• InChIKey:
• QRUACVSZNUZBKA-UHFFFAOYSA-N

• 2-chloro-N-(2-methoxyphenyl)-N-(2,2,2-trifluoroethyl)acetamide is a useful research compound. Its molecular formula is C11H11ClF3NO2 and its molecular weight is 281.66. The purity is usually 95%.

rac 1,4-Diallyl-2,5-dimethylpiperazine

In Stock

• CAS RN:
• 738577-06-5

• Formula:
• C12H22N2

• InChI:
• InChI=1S/C12H22N2/c1-5-7-13-9-12(4)14(8-6-2)10-11(13)3/h5-6,11-12H,1-2,7-10H2,3-4H3/t11-,12+

• InChIKey:
• DBAQYHQULMQHQA-TXEJJXNPSA-N

• Rac 1,4-Diallyl-2,5-dimethylpiperazine is a useful research compound. Its molecular formula is C12H22N2 and its molecular weight is 194.32 g/mol. The purity is usually 95%.

(Z)-2-(2,5-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one

In Stock

• CAS RN:
• 869077-06-5

• Formula:
• C20H21NO5

• InChI:
• InChI=1S/C20H21NO5/c1-21(2)11-15-16(22)7-6-14-19(23)18(26-20(14)15)10-12-9-13(24-3)5-8-17(12)25-4/h5-10,22H,11H2,1-4H3/b18-10-

• InChIKey:
• CZKWVRJXFAIBLF-ZDLGFXPLSA-N

• (Z)-2-(2,5-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C20H21NO5 and its molecular weight is 355.39. The purity is usually 95%.

Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate

In Stock

• CAS RN:
• 898777-06-5

• Formula:
• C14H17BrO3

• InChI:
• InChI=1S/C14H17BrO3/c1-3-18-14(17)6-4-5-13(16)11-7-10(2)8-12(15)9-11/h7-9H,3-6H2,1-2H3

• InChIKey:
• ALFLFHQQSHWPDN-UHFFFAOYSA-N

• Ethyl 5-(3-bromo-5-methylphenyl)-5-oxovalerate is a useful research compound. Its molecular formula is C14H17BrO3 and its molecular weight is 313.19 g/mol. The purity is usually 95%.

Bibo 3304 trifluoroacetate

In Stock

• CAS RN:
• 217977-06-5

• Formula:
• C31H36F3N7O5

• InChI:
• InChI=1S/C29H35N7O3.C2HF3O2/c30-28(31)33-17-7-12-24(26(37)34-18-20-13-15-21(16-14-20)19-35-29(32)39)36-27(38)25(22-8-3-1-4-9-22)23-10-5-2-6-11-23;3-2(4,5)1(6)7/h1-6,8-11,13-16,24-25H,7,12,17-19H2,(H,34,37)(H,36,38)(H4,30,31,33)(H3,32,35,39);(H,6,7)/t24-;/m1./s1

• InChIKey:
• FBMCYYWIBYEOST-GJFSDDNBSA-N

• Bibo 3304 trifluoroacetate is a useful research compound. Its molecular formula is C31H36F3N7O5 and its molecular weight is 643.7 g/mol. The purity is usually 95%.

(S)-2-amino-2-(5-cyanopyridin-2-yl)acetic acid

• CAS RN:
• 1213877-06-5

• Formula:
• C8H7N3O2

• InChI:
• InChI=1S/C8H7N3O2/c9-3-5-1-2-6(11-4-5)7(10)8(12)13/h1-2,4,7H,10H2,(H,12,13)/t7-/m0/s1

• InChIKey:
• UIHDSEGKCISMCH-ZETCQYMHSA-N

• (S)-2-amino-2-(5-cyanopyridin-2-yl)acetic acid is a useful research compound. Its molecular formula is C8H7N3O2 and its molecular weight is 177.16 g/mol. The purity is usually 95%.

2-{4,5-Bis[(6-(2-ethoxy-2-oxoethoxy)-2-methylquinolin-8-ylamino)methyl]-6-hydoxy-3-oxo-3H-xanthen-9-yl}benzoic acid FL2E

In Stock

• CAS RN:
• 1239877-06-5

• Formula:
• C50H44N4O11

• InChI:
• InChI=1S/C50H44N4O11/c1-5-61-43(57)25-63-31-19-29-13-11-27(3)53-46(29)39(21-31)51-23-37-41(55)17-15-35-45(33-9-7-8-10-34(33)50(59)60)36-16-18-42(56)38(49(36)65-48(35)37)24-52-40-22-32(64-26-44(58)62-6-2)20-30-14-12-28(4)54-47(30)40/h7-22,51-52,55H,5-6,23-26H2,1-4H3,(H,59,60)

• InChIKey:
• ZPGJSDUESISQOC-UHFFFAOYSA-N

• 2-{4,5-Bis[(6-(2-ethoxy-2-oxoethoxy)-2-methylquinolin-8-ylamino)methyl]-6-hydoxy-3-oxo-3H-xanthen-9-yl}benzoic acid FL2E is a useful research compound. Its molecular formula is C50H44N4O11 and its molecular weight is 876.9 g/mol. The purity is usually 95%.

N~3~-methyl-4-(phenylsulfonyl)-1H-pyrazole-3,5-diamine

Usually In Stock

• CAS RN:
• 1161177-06-5

• Formula:
• C10H12N4O2S

• InChI:
• InChI=1S/C10H12N4O2S/c1-12-10-8(9(11)13-14-10)17(15,16)7-5-3-2-4-6-7/h2-6H,1H3,(H4,11,12,13,14)

• InChIKey:
• YXVOUPHTWMCEDO-UHFFFAOYSA-N

• N~3~-methyl-4-(phenylsulfonyl)-1H-pyrazole-3,5-diamine is a useful research compound. Its molecular formula is C10H12N4O2S and its molecular weight is 252.29. The purity is usually 95%.

4-Bromo-3-(difluoromethyl)pyrazolo[1,5-a]pyridine

Usually In Stock

• CAS RN:
• 2248277-06-5

• Formula:
• C8H5BrF2N2

• InChI:
• InChI=1S/C8H5BrF2N2/c9-6-2-1-3-13-7(6)5(4-12-13)8(10)11/h1-4,8H

• InChIKey:
• UUIOPRADMGJUMQ-UHFFFAOYSA-N

• 4-Bromo-3-(difluoromethyl)pyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C8H5BrF2N2 and its molecular weight is 247.043. The purity is usually 95%.

1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone

Usually In Stock

• CAS RN:
• 2379977-06-5

• Formula:
• C17H23NO2

• InChI:
• InChI=1S/C17H23NO2/c1-13-6-4-5-7-14(13)20-8-15(19)18-11-17(12-18)9-16(2,3)10-17/h4-7H,8-12H2,1-3H3

• InChIKey:
• HSYDXFFXSNSHGJ-UHFFFAOYSA-N

• 1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone is a useful research compound. Its molecular formula is C17H23NO2 and its molecular weight is 273.376. The purity is usually 95%.

3'-methoxy-6'-[(4-nitrophenyl)methoxy]-spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one

In Stock

• CAS RN:
• 2206677-06-5

• Formula:
• C28H19NO7

• InChI:
• InChI=1S/C28H19NO7/c1-33-19-10-12-23-25(14-19)35-26-15-20(34-16-17-6-8-18(9-7-17)29(31)32)11-13-24(26)28(23)22-5-3-2-4-21(22)27(30)36-28/h2-15H,16H2,1H3

• InChIKey:
• RYVPFHHZHVISQN-UHFFFAOYSA-N

• CAY10730 is a turn-on fluorescent probe for the detection of nitroreductase activity, a marker of hypoxia. In the presence of nitroreductase, CAY10730 is transformed into a highly fluorescent molecule that displays excitation/emission maxima of 454/520 nm, respectively. It is selective for nitroreductase over a variety of bioanalytes, including glutathione, ascorbic acid, and reactive oxygen species such as H2O2. CAY10730 (1 µM) has been used to detect hypoxia in A549 human lung carcinoma cells.